Cas no 69541-98-6 (L-Isoleucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]-)

• Product Name: L-Isoleucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]-
• CAS No: 69541-98-6
• MF: C₁₇H₃₂N₂O₅
• MW: 344.446385383606
• CID: 391647
• PubChem ID: 71374404
• Update Time: 2025-04-19

L-Isoleucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]-
• (2S,3S)-3-methyl-2-[[(2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]pentanoic acid
• SCHEMBL11405307
• 69541-98-6
• DTXSID80797188
• N-(tert-Butoxycarbonyl)-L-isoleucyl-L-isoleucine

• Inchi： 1S/C17H32N2O5/c1-8-10(3)12(19-16(23)24-17(5,6)7)14(20)18-13(15(21)22)11(4)9-2/h10-13H,8-9H2,1-7H3,(H,18,20)(H,19,23)(H,21,22)/t10-,11-,12-,13-/m0/s1
• InChI Key： ZDNBYYYNNROBLJ-CYDGBPFRSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 344.23126
• Monoisotopic Mass: 344.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73